2,9-DIMETHYL-4,7-DIPHENYL-1,10-PHENANTHROLINEDISULFONIC ACID, DISODIUM SALT HYDRATE
2,9-DIMETHYL-4,7-DIPHENYL-1,10-PHENANTHROLINEDISULFONIC ACID, DISODIUM SALT HYDRATE
Brand Name:
Vulcanchem
CAS No.:
1257642-74-2
VCID:
VC0166002
InChI:
InChI=1S/C26H20N2O6S2.2Na.H2O/c1-15-25(35(29,30)31)21(17-9-5-3-6-10-17)19-13-14-20-22(18-11-7-4-8-12-18)26(36(32,33)34)16(2)28-24(20)23(19)27-15;;;/h3-14H,1-2H3,(H,29,30,31)(H,32,33,34);;;1H2/q;2*+1;/p-2
SMILES:
CC1=C(C(=C2C=CC3=C(C(=C(N=C3C2=N1)C)S(=O)(=O)[O-])C4=CC=CC=C4)C5=CC=CC=C5)S(=O)(=O)[O-].O.[Na+].[Na+]
Molecular Formula:
C26H20N2Na2O7S2
Molecular Weight:
582.553
2,9-DIMETHYL-4,7-DIPHENYL-1,10-PHENANTHROLINEDISULFONIC ACID, DISODIUM SALT HYDRATE
CAS No.: 1257642-74-2
Main Products
VCID: VC0166002
Molecular Formula: C26H20N2Na2O7S2
Molecular Weight: 582.553
CAS No. | 1257642-74-2 |
---|---|
Product Name | 2,9-DIMETHYL-4,7-DIPHENYL-1,10-PHENANTHROLINEDISULFONIC ACID, DISODIUM SALT HYDRATE |
Molecular Formula | C26H20N2Na2O7S2 |
Molecular Weight | 582.553 |
IUPAC Name | disodium;2,9-dimethyl-4,7-diphenyl-1,10-phenanthroline-3,8-disulfonate;hydrate |
Standard InChI | InChI=1S/C26H20N2O6S2.2Na.H2O/c1-15-25(35(29,30)31)21(17-9-5-3-6-10-17)19-13-14-20-22(18-11-7-4-8-12-18)26(36(32,33)34)16(2)28-24(20)23(19)27-15;;;/h3-14H,1-2H3,(H,29,30,31)(H,32,33,34);;;1H2/q;2*+1;/p-2 |
Standard InChIKey | ZAGWMJUGRCMNGX-UHFFFAOYSA-L |
SMILES | CC1=C(C(=C2C=CC3=C(C(=C(N=C3C2=N1)C)S(=O)(=O)[O-])C4=CC=CC=C4)C5=CC=CC=C5)S(=O)(=O)[O-].O.[Na+].[Na+] |
PubChem Compound | 71306850 |
Last Modified | Nov 11 2021 |
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